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Compound of Interest

n,n-Dimethyl-4-(prop-2-en-1-
Compound Name:
ylaniline

cat. No.: B1361586

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Allyl-N,N-dimethylaniline is an organic compound belonging to the tertiary amine family. Its
structure, featuring a dimethylamino group and an allyl substituent on the aniline ring, makes it
a potentially valuable intermediate in organic synthesis, including the development of novel
pharmaceutical agents and materials. A thorough understanding of its physical properties is
fundamental for its application in a laboratory or industrial setting, ensuring proper handling,
reaction control, and purification.

This technical guide provides a summary of the known and predicted physical properties of 4-
Allyl-N,N-dimethylaniline. Due to a lack of extensive experimental data in publicly available
literature, this guide also furnishes detailed, standard experimental protocols for the
determination of its key physical characteristics.

Core Physical Properties

While specific experimental data for 4-Allyl-N,N-dimethylaniline is limited, the following table
summarizes its known molecular properties and provides context by comparing them with the
well-characterized parent compound, N,N-dimethylaniline.
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N,N-dimethylaniline (for

Property 4-Allyl-N,N-dimethylaniline .

comparison)
Molecular Formula C11H1sN[1] CsH11N
Molecular Weight 161.24 g/mol [1] 121.18 g/mol

N ] o Yellowish to brownish oily

Appearance Not specified (likely a liquid) o

liquid
Boiling Point Data not available 193-194 °C
Melting Point Data not available 2°C
Density Data not available 0.956 g/mL at 25 °C

Refractive Index

Data not available

n20/D 1.557

Solubility

Data not available

Insoluble in water; soluble in

ethanol, ether, chloroform

pKa

Data not available

5.15 (at 25 °C)

LogP (predicted)

3.5[1]

231

Experimental Protocols

The following are detailed methodologies for determining the primary physical properties of 4-
Allyl-N,N-dimethylaniline.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Acommon and effective method for its determination is simple distillation.

Apparatus:
e Round-bottom flask
e Heating mantle or oil bath

« Distillation head (still head)
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Thermometer (with appropriate range)
Condenser

Receiving flask

Boiling chips

Clamps and stands

Procedure:

Place a small volume (e.g., 10-15 mL) of 4-Allyl-N,N-dimethylaniline and a few boiling chips
into the round-bottom flask.

Assemble the simple distillation apparatus, ensuring all joints are securely clamped. The
thermometer bulb should be positioned just below the side arm of the distillation head to
accurately measure the temperature of the vapor that is distilling.

Begin circulating cold water through the condenser.
Gradually heat the flask using the heating mantle.
Observe the temperature as the liquid begins to boil and the vapor rises.

The boiling point is the stable temperature recorded on the thermometer when the liquid is
actively boiling and there is a consistent drip of condensate into the receiving flask. Record
the atmospheric pressure at the time of the experiment, as boiling point is pressure-
dependent.

Determination of Density

Density is the mass per unit volume of a substance. For a liquid, it can be accurately

determined using a pycnometer or by simply measuring the mass of a known volume.

Apparatus:

Volumetric flask (e.g., 5 or 10 mL) or a graduated cylinder
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e Analytical balance
Procedure:

o Carefully weigh a clean, dry volumetric flask or graduated cylinder on an analytical balance
and record the mass.[2]

« Fill the flask or cylinder to the calibration mark with 4-Allyl-N,N-dimethylaniline. Ensure the
meniscus is read at eye level.

» Weigh the flask or cylinder containing the liquid and record the new mass.[2]
e The mass of the liquid is the difference between the two recorded masses.
o Calculate the density by dividing the mass of the liquid by its known volume.

¢ Itis recommended to perform the measurement at a controlled temperature, as density is
temperature-dependent.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a characteristic property of a substance and is often used to identify and assess
the purity of liquid samples.

Apparatus:

Abbe refractometer

Constant temperature water bath (optional, for high precision)

Dropper or pipette

Lint-free tissue

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:
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e Ensure the prism of the Abbe refractometer is clean and dry.

o Calibrate the refractometer using a standard liquid with a known refractive index (e.g.,
distilled water).

e Using a clean dropper, place a few drops of 4-Allyl-N,N-dimethylaniline onto the lower prism.
o Close the prisms firmly.

o Adjust the light source and the mirror to get maximum illumination.

» Turn the coarse adjustment knob until the light and dark fields appear in the eyepiece.

» Sharpen the dividing line between the light and dark fields using the dispersion correction
knob.

e Use the fine adjustment knob to center the dividing line on the crosshairs.

o Read the refractive index from the scale. Record the temperature at which the measurement
was taken.

Logical Workflow

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a novel or uncharacterized liquid compound like 4-Allyl-N,N-dimethylaniline.
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Workflow for Physical Property Determination
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Caption: Workflow for the experimental determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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